4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole hydrochloride

• IUPAC Name: 4-(chloromethyl)-3,5-dimethyl-1-phenylpyrazole;hydrochloride
• InChI: InChI=1S/C12H13ClN2.ClH/c1-9-12(8-13)10(2)15(14-9)11-6-4-3-5-7-11;/h3-7H,8H2,1-2H3;1H
• InChI Key: VMZZWFQRPKQNHK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C2=CC=CC=C2)C)CCl.Cl
• Molecular Formula: C12H14Cl2N2
• Molecular Weight: 257.16 g/mol

Description

4-(Chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole hydrochloride (CMPD-1) is a small molecule inhibitor of the enzyme protein kinase C (PKC) that has been studied extensively for its potential use in laboratory experiments and scientific research applications. CMPD-1 has been studied for its effects on different biochemical and physiological processes, and its advantages and limitations for laboratory experiments.

Scientific Research Applications

Synthesis Techniques and Chemical Properties

• A general method for the synthesis of 4-(alkyl)pyrazoles, including 4-(phenyl)pyrazole derivatives, has been developed. This method involves the reaction between organyl diethylacetals and the Vilsmeier reagent to yield the desired pyrazoles. The phenyl derivative exhibits lower solubility in common solvents, indicating significant intermolecular interactions in the solid state (Reger et al., 2003).
• Studies on NH-pyrazoles have shown unique tautomerism in these compounds, influenced by the presence of phenol residues, which affects their crystallization and solid-state interactions. This tautomerism has been characterized by X-ray crystallography and NMR spectroscopy (Cornago et al., 2009).

Biological and Pharmacological Applications

• Schiff base compounds derived from pyrazoles have been studied for their corrosion inhibition properties on steel in acidic solutions, demonstrating the potential of pyrazole derivatives in industrial applications (Emregül & Hayvalı, 2006).
• Fluorescent properties of 1,3,5-triaryl-2-pyrazolines synthesized from pyrazole derivatives have been investigated, showing potential applications in materials science for developing new fluorescent materials (Hasan et al., 2011).
• New Pt(II) and Pd(II) complexes with pyrazole-containing ligands have been synthesized and evaluated for their anticancer and antimalarial activities, indicating the potential of pyrazole derivatives in medicinal chemistry for developing novel therapeutic agents (Quirante et al., 2011).